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Cat. No.: B2698249
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Executive Summary

D-Homoalanine hydrochloride (also chemically distinct as D-2-Aminobutyric acid hydrochloride)
represents a critical non-proteinogenic chiral building block in modern drug discovery and
peptidomimetic research. Unlike its natural L-isomer counterparts, the D-configuration of
homoalanine introduces specific steric constraints and enzymatic resistance into peptide
backbones.[1]

This guide serves as a technical manual for researchers utilizing D-Homoalanine HCI in Solid
Phase Peptide Synthesis (SPPS), chiral resolution, and pharmacokinetic stability
enhancement. It moves beyond basic catalog data to provide actionable protocols for handling,
coupling, and analytical verification.

Part 1: Physicochemical Profile & Chemical
Identity[2][3][4][5]

D-Homoalanine is structurally homologous to D-Alanine but contains an ethyl side chain rather
than a methyl group. This subtle increase in steric bulk (
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) significantly impacts the conformational space of peptides without abolishing backbone
flexibility entirely.

Chemical Identity Table

Property Specification

IUPAC Name (2R)-2-Aminobutanoic acid hydrochloride
Common Synonyms D-2-Aminobutyric acid HCI; D-Ethylglycine HCI
CAS Number (Free Base) 2623-91-8

CAS Number (HCI Salt) 67607-42-5 (Generic HCI salt reference)

Molecular Formula

Molecular Weight 139.58 g/mol (Salt); 103.12 g/mol (Free Base)

Chirality D-isomer (R-configuration)

Highly soluble in Water (>100 mg/mL),

Solubility . .
Methanol; Sparingly soluble in Ethanol
(COOH),

pKa Values (
)

. . (

Optical Rotation

, 6N HCI)

Structural Visualization (Salt Formation)

The hydrochloride salt form is preferred for research due to enhanced shelf-life stability and
solubility compared to the zwitterionic free base.
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Figure 1: Structural relationship between D-Alanine and D-Homoalanine HCI, highlighting the
methylene insertion that defines the "homo" nomenclature.

Part 2: Mechanisms of Action in Research
Proteolytic Stability (The "D-Scan" Strategy)

The primary utility of D-Homoalanine in drug design is metabolic stability. Endogenous
proteases (e.g., trypsin, chymotrypsin) are stereoselective for L-amino acids. Incorporating D-
Homoalanine into a peptide sequence disrupts the "lock-and-key" recognition mechanism of
these enzymes.

e Mechanism: The side chain orientation of the D-isomer creates a steric clash within the
enzyme's active site (S1/S1' pockets), preventing the catalytic triad from hydrolyzing the
amide bond.

o Application: Researchers perform a "D-Scan” by systematically replacing L-residues with D-
Homoalanine to identify positions that confer stability without destroying biological affinity.

Conformational Restriction

While less rigid than proline or cyclic amino acids, the ethyl side chain of D-Homoalanine
restricts the

and
torsion angles of the peptide backbone more than D-Alanine. This is used to:

e Induce or stabilize

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b2698249/docs?utm_src=pdf-body-img#technical-guide-d-homoalanine-hydrochloride-for-research-applications
https://www.benchchem.com/product/b2698249/docs?utm_src=pdf-body#technical-guide-d-homoalanine-hydrochloride-for-research-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2698249?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

-turn secondary structures.

e Probe the hydrophobic pocket size of a receptor (Ethyl vs Methyl vs Propyl).

Part 3: Experimental Protocols
Handling and Stock Preparation

Critical Note: The hydrochloride salt is hygroscopic. Weighing errors can occur if the container
IS left open.

o Equilibration: Allow the container to reach room temperature before opening to prevent
condensation.

e Solvent Choice:

o Agueous Buffers: Dissolve directly in PBS or water. The pH will drop significantly due to
the HCI; neutralization is required (see below).

o Organic Solvents: Soluble in Methanol/DMSO. Poor solubility in pure Acetonitrile or DCM.

Protocol: Solution-Phase Coupling (EDC/INHS)

Objective: To couple D-Homoalanine HCI to a free amine-containing molecule.

Reagents:

D-Homoalanine HCI[2]

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

NHS (N-Hydroxysuccinimide)

DIPEA (N,N-Diisopropylethylamine) - Essential for HCI salt neutralization

Solvent: DMF (Dimethylformamide) or Water/MES buffer (pH 4.5-6.0)
Step-by-Step Workflow:

o Neutralization (Critical Step):

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b2698249/docs?utm_src=pdf-body#technical-guide-d-homoalanine-hydrochloride-for-research-applications
https://www.benchchem.com/product/b2698249/docs?utm_src=pdf-body#technical-guide-d-homoalanine-hydrochloride-for-research-applications
https://pubchem.ncbi.nlm.nih.gov/compound/D-Homoalanine-hcl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2698249?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Dissolve 1.0 eq of D-Homoalanine HCI in the solvent.
o Add 1.0 - 1.2 eq of DIPEA.
o Why? The amine group is protonated (

) in the HCI salt and is non-nucleophilic. DIPEA removes the proton, generating the free
amine (

) necessary for reaction (if D-Homoalanine is the nucleophile) or ensuring correct pH for
carboxyl activation.

» Activation (If D-Homoalanine is the Acid component):
o Add 1.2 eq EDC and 1.2 eq NHS to the neutralized D-Homoalanine solution.
o Stir for 15-30 minutes at Room Temp.
e Coupling:
o Add the amine-containing partner (1.0 eq).
o Adjust pH to ~7.0-8.0 (if aqueous) or ensure excess base (if organic).
o React for 2—4 hours.
 Purification:
o Reaction byproducts (isourea) are water-soluble.

o Perform Liquid-Liquid extraction (Ethyl Acetate vs. 1M HCI) or Preparative HPLC.

Analytical Verification: Chiral HPLC

To verify that no racemization (conversion of D to L) occurred during synthesis:
¢ Column: Chiralpak ZWIX(+) or Crownpak CR-I(+).

» Mobile Phase: Perchloric acid (pH 1.5) / Acetonitrile gradients.
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e Detection: UV at 210 nm (Amide bond) or derivatization with Marfey's Reagent (FDAA)
followed by standard C18 HPLC.

Part 4: Research Workflow Visualization

The following diagram illustrates the decision matrix for incorporating D-Homoalanine into a
drug development pipeline.
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Figure 2: Integration of D-Homoalanine into peptide stability optimization workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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